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Compound of Interest

Compound Name: 1-tert-Butylpiperidin-4-amine

Cat. No.: B060871 Get Quote

An In-depth Technical Guide to 1-tert-
Butylpiperidin-4-amine
This technical guide provides a comprehensive overview of the physical and chemical

properties of 1-tert-Butylpiperidin-4-amine, catering to researchers, scientists, and

professionals in drug development. This document summarizes available data, outlines general

experimental approaches, and discusses the compound's characteristics based on existing

literature and predictive models.

Introduction
1-tert-Butylpiperidin-4-amine, with the CAS number 160357-95-9, is a substituted piperidine

derivative. The piperidine scaffold is a crucial component in many biologically active

compounds and approved drugs. The presence of a bulky tert-butyl group on the piperidine

nitrogen and an amino group at the 4-position makes this compound a potentially valuable

building block in medicinal chemistry for the synthesis of novel therapeutic agents.

Physicochemical Properties
Quantitative data for the physical and chemical properties of 1-tert-Butylpiperidin-4-amine
are limited. The following tables summarize the available information, including both predicted

and experimentally determined values where available.

Table 1: Physical Properties of 1-tert-Butylpiperidin-4-amine
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Property Value Source

Appearance Colorless to light yellow liquid Predicted[1]

Molecular Formula C₉H₂₀N₂ [2]

Molecular Weight 156.27 g/mol [2]

Boiling Point 186.2 ± 8.0 °C Predicted[1]

Density 0.912 ± 0.06 g/cm³ Predicted[1]

Melting Point Not available

Solubility Not available

Table 2: Chemical Properties of 1-tert-Butylpiperidin-4-amine

Property Value Source

IUPAC Name 1-(tert-butyl)piperidin-4-amine

CAS Number 160357-95-9 [2]

pKa 10.54 ± 0.20 Predicted[1]

LogP Not available

Stability
Stable under normal

temperatures and pressures.
General knowledge

Storage
Store at 2-8°C, protected from

light.[1]

Experimental Protocols
Detailed, experimentally validated protocols for the synthesis and purification of 1-tert-
Butylpiperidin-4-amine are not readily available in the public domain. However, a general

synthetic approach can be inferred from patents detailing the synthesis of related N-substituted

4-aminopiperidines.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

http://orgsyn.org/demo.aspx?prep=v81p0213
https://www.3wpharm.com/product/71959.html
https://www.3wpharm.com/product/71959.html
http://orgsyn.org/demo.aspx?prep=v81p0213
http://orgsyn.org/demo.aspx?prep=v81p0213
https://www.benchchem.com/product/b060871?utm_src=pdf-body
https://www.3wpharm.com/product/71959.html
http://orgsyn.org/demo.aspx?prep=v81p0213
http://orgsyn.org/demo.aspx?prep=v81p0213
https://www.benchchem.com/product/b060871?utm_src=pdf-body
https://www.benchchem.com/product/b060871?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b060871?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Synthetic Approach: Reductive Amination
A common method for the synthesis of N-alkylated piperidines is through reductive amination.

This process would likely involve the reaction of a suitable piperidine precursor with a tert-butyl

containing reagent.

Reaction Scheme:

A plausible synthetic route would be the reductive amination of 4-aminopiperidine with a source

of the tert-butyl group, such as tert-butyl bromide, in the presence of a reducing agent and a

base.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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